Cas no 60048-88-6 (N-Demethylechitamine)

N-Demethylechitamine structure
N-Demethylechitamine structure
Product Name:N-Demethylechitamine
CAS No:60048-88-6
MF:C21H26N2O4
MW:370.442145824432
CID:837340
PubChem ID:91885202
Update Time:2025-04-19

N-Demethylechitamine Chemical and Physical Properties

Names and Identifiers

    • N-Demethylechitamine
    • Methyl (1S,9R,10S,12S,13E)-13-ethylidene-10-hydroxy-18-(hydroxymethyl)-8,15-diazapentacyclo[10.5.1.0<sup>1,9</sup>.0<sup>2,7</sup>.0<sup>9,15</sup>]octadeca-2,4,6-triene-18-carboxylate
    • N(4)-demethylechitamine
    • Q27138845
    • CHEBI:70513
    • AKOS040762084
    • 60048-88-6
    • Methyl (1s,9r,10s,12s,13e)-13-ethylidene-10-hydroxy-18-(hydroxymethyl)-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,4,6-triene-18-carboxylate
    • Dihydrocorymine; 3-Epimer, N-de-Me
    • Nb-Demethylechitamine
    • [ "" ]
    • Inchi: 1S/C21H26N2O4/c1-3-13-11-23-9-8-20-14-6-4-5-7-16(14)22-21(20,23)17(25)10-15(13)19(20,12-24)18(26)27-2/h3-7,15,17,22,24-25H,8-12H2,1-2H3/b13-3-/t15-,17-,19?,20-,21-/m0/s1
    • InChI Key: VZZBVNLFHYEUHM-MEASUVLSSA-N
    • SMILES: O[C@H]1C[C@H]2/C(=C\C)/CN3CC[C@]4(C5C=CC=CC=5N[C@@]341)C2(C(=O)OC)CO

Computed Properties

  • Exact Mass: 370.18900
  • Monoisotopic Mass: 370.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 82Ų
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Powder
  • PSA: 82.03000
  • LogP: 1.32020

N-Demethylechitamine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

N-Demethylechitamine Pricemore >>

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